Cas no 81761-36-6 (N-(5-fluoro-2-methylphenyl)-3-oxobutanamide)

• Product Name: N-(5-fluoro-2-methylphenyl)-3-oxobutanamide
• CAS No: 81761-36-6
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 1804655
• PubChem ID: 4070532
• Update Time: 2025-10-24

N-(5-fluoro-2-methylphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-fluoro-2-methylphenyl)-3-oxobutanamide
• 81761-36-6
• STL081007
• AKOS000165739

• Inchi： 1S/C11H12FNO2/c1-7-3-4-9(12)6-10(7)13-11(15)5-8(2)14/h3-4,6H,5H2,1-2H3,(H,13,15)
• InChI Key： KTKFYMHVRFHEGP-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 351.7±37.0 °C at 760 mmHg
• Flash Point: 166.5±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(5-fluoro-2-methylphenyl)-3-oxobutanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(5-fluoro-2-methylphenyl)-3-oxobutanamide

N-(5-Fluoro-2-Methylphenyl)-3-Oxobutanamide: A Comprehensive Overview

In the realm of organic chemistry, N-(5-fluoro-2-methylphenyl)-3-oxobutanamide (CAS No. 81761-36-6) stands as a notable compound with significant applications in various scientific domains. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug discovery, material science, and agricultural applications. This article delves into the intricate details of this compound, exploring its synthesis, properties, and the latest advancements in its utilization.

The chemical structure of N-(5-fluoro-2-methylphenyl)-3-oxobutanamide is a testament to its complexity and functionality. The molecule comprises a phenyl ring substituted with a fluoro group at the 5-position and a methyl group at the 2-position. This substitution pattern not only influences the electronic properties of the aromatic ring but also plays a pivotal role in determining the compound's reactivity and stability. The amide group attached to the phenyl ring further enhances its versatility, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of N-(5-fluoro-2-methylphenyl)-3-oxobutanamide in drug design. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting specific biological pathways. For instance, investigations into its role as an inhibitor or agonist in receptor-mediated signaling have shown promising results. These findings underscore the compound's potential in advancing treatments for conditions such as neurodegenerative diseases and inflammatory disorders.

Moreover, the synthesis of N-(5-fluoro-2-methylphenyl)-3-oxobutanamide has been optimized through innovative methodologies. Traditional approaches involving multi-step reactions have been replaced with more efficient protocols that minimize waste and improve yield. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have proven particularly effective in constructing this compound. These advancements not only enhance the scalability of production but also pave the way for further exploration of its derivatives.

In the context of material science, N-(5-fluoro-2-methylphenyl)-3-oxobutanamide has demonstrated remarkable properties that make it suitable for advanced materials development. Its ability to form stable crystalline structures under certain conditions has led to its application in designing high-performance polymers and organic semiconductors. Additionally, its thermal stability and resistance to environmental factors make it an attractive candidate for use in harsh industrial settings.

The agricultural sector has also benefited from research into N-(5-fluoro-2-methylphenyl)-3-oxobutanamide. Studies have shown that this compound exhibits potent pesticidal activity against various crop pests without causing significant harm to non-target organisms. This dual advantage positions it as a potential alternative to conventional pesticides, offering a more sustainable approach to pest management.

Looking ahead, ongoing research continues to uncover new dimensions of N-(5-fluoro-2-methylphenyl)-3-oxobutanamide's utility. Collaborative efforts between academia and industry are driving innovations that could expand its applications into emerging fields such as nanotechnology and biotechnology. As our understanding of this compound deepens, so too does its potential to contribute to solving some of the most pressing challenges in science and technology.